Cas no 89415-61-2 (1,4-Dibromo-1,4-dinitrocyclohexane)

• Product Name: 1,4-Dibromo-1,4-dinitrocyclohexane
• CAS No: 89415-61-2
• MF: C₆H₈Br₂N₂O₄
• MW: 331.946720123291
• CID: 993739
• PubChem ID: 322988
• Update Time: 2025-04-20

1,4-Dibromo-1,4-dinitrocyclohexane Chemical and Physical Properties

Names and Identifiers

• 1,4-dibromo-1,4-dinitrocyclohexane
• NSC281693
• NSC-281694
• DTXSID90314249
• 89415-61-2
• NSC281694
• NSC-281693
• CHEMBL1966701
• DS-008414
• 1,4-dibromo-1,4-dinitro-cyclohexane
• 1,4-Dibromo-1,4-dinitrocyclohexane

• Inchi： 1S/C6H8Br2N2O4/c7-5(9(11)12)1-2-6(8,4-3-5)10(13)14/h1-4H2
• InChI Key： GGEBPNFRWOARLN-UHFFFAOYSA-N
• SMILES： BrC1(CCC(CC1)([N+](=O)[O-])Br)[N+](=O)[O-]

Computed Properties

• Exact Mass: 331.883
• Monoisotopic Mass: 329.885
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• Density: 2.04
• Boiling Point: 386°C at 760 mmHg
• Flash Point: 187.2°C
• Refractive Index: 1.599

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Cyclohexyl halides